Relugolix-d6

• Molecular Formula: C29H27F2N7O5S
• Molecular Weight: 629.7 g/mol
• InChI: InChI=1S/C29H27F2N7O5S/c1-36(2)14-19-24-26(39)38(22-12-13-23(42-3)34-33-22)29(41)37(15-18-20(30)6-5-7-21(18)31)27(24)44-25(19)16-8-10-17(11-9-16)32-28(40)35-43-4/h5-13H,14-15H2,1-4H3,(H2,32,35,40)/i1D3,2D3
• InChIKey: AOMXMOCNKJTRQP-WFGJKAKNSA-N

Relugolix-d6: Deuterated Internal Standard for Bioanalysis

Relugolix-d6 is a deuterium-labeled analog of Relugolix, distinguished by the substitution of six hydrogen atoms with deuterium atoms (d6) on the bis(methyl-d3)amino moiety . This stable isotope-labeled internal standard (SIL-IS) possesses a molecular formula of C29H21D6F2N7O5S and a molecular weight of 629.67 g/mol . As a SIL-IS, Relugolix-d6 is specifically engineered for use as an internal calibrant in quantitative mass spectrometry applications, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS) [1]. Unlike the unlabeled parent compound (CAS 737789-87-6), Relugolix-d6 serves a purely analytical function: it enables precise quantification of Relugolix in complex biological matrices by co-eluting with the analyte while being distinguishable by mass spectrometry based on its +6 Da mass shift .

Workflow LC-MS/MS bioanalysis

Selection Deuterated (d6) internal standard

Use Context Relugolix quantification in biological matrices

• [1] Veeprho. Relugolix D6 Product Page. View Source

Limitations of Non-Deuterated Standards in Relugolix Bioanalysis

In LC-MS/MS quantification of Relugolix, substituting Relugolix-d6 with a structurally similar but non-isotopic analog (e.g., TAK-013 or another GnRH antagonist) introduces substantial analytical uncertainty due to differential ionization behavior and chromatographic retention [1]. Such non-isotopic internal standards fail to co-elute identically with Relugolix, resulting in incomplete compensation for matrix effects—a phenomenon where co-extracted biological components suppress or enhance analyte ionization in the electrospray source, leading to quantification errors often exceeding 15-20% [2]. While alternative stable isotope labeling strategies (e.g., 13C-labeled Relugolix) exist, 13C-labeled Relugolix is not commercially available as a catalog product, leaving deuterated Relugolix-d6 as the only accessible SIL-IS option for Relugolix bioanalysis [3]. Therefore, procurement of Relugolix-d6 is not a matter of vendor preference but an analytical necessity for meeting regulatory bioanalytical method validation guidelines (FDA/EMA) that mandate the use of a stable isotope-labeled internal standard for reliable quantification in biological fluids [1].

• Non-isotopic analog (TAK-013) may exhibit differential retention and ionization, limiting matrix-effect compensation.
• 13C-labeled Relugolix not commercially available; deuterated analog is the accessible SIL-IS option.
• Deuterium-induced retention shift (~0.02–0.10 min) requires method-specific peak integration review.

• [1] van de Merbel NC. Quantitative determination of endogenous compounds in biological samples using chromatographic techniques. Trends Analyt Chem. 2008;27(10):924-933. View Source
• [2] KCAS Bio. The Value of Deuterated Internal Standards. View Source
• [3] Romer Labs. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. Labmate Online. View Source

Analytical Performance: Relugolix-d6 vs. Alternative Standards

Matrix Effect Compensation: Deuterated vs. Structural Analog

In LC-MS/MS quantification of Relugolix from human or animal plasma, Relugolix-d6 provides superior matrix effect compensation compared to the use of a non-isotopic structural analog such as TAK-013 [1]. The principle is that Relugolix-d6, being chemically identical to the analyte except for the deuterium label, exhibits identical ionization efficiency and chromatographic retention to unlabeled Relugolix. Consequently, any ion suppression or enhancement caused by co-eluting matrix components affects both the analyte and the internal standard proportionally, maintaining a constant analyte-to-IS response ratio. In contrast, a structural analog like TAK-013, while sharing GnRH antagonist activity, possesses different physicochemical properties that alter its retention time and ionization behavior. This results in differential matrix effects between the analyte and analog IS, causing quantification bias. Class-level inference indicates that stable isotope-labeled internal standards reduce matrix effect-related quantification errors from potential deviations exceeding 30% to within 15% of nominal concentrations [2].

Matrix Effect Compensation

Class-level inference

Co-elutes with analyte; maintains proportional response ratio vs. non-isotopic analog – differential retention and ionization. Reduces matrix error from >30% to ≤15% (class-level data).

Supports matrix-effect compensation context

Review specific method conditions

Evidence Dimension	Matrix Effect Compensation Accuracy
Target Compound Data	Co-elutes with Relugolix; maintains proportional response ratio under ion suppression/enhancement
Comparator Or Baseline	Non-isotopic structural analog (e.g., TAK-013) - differential retention and ionization
Quantified Difference	Reduces matrix-related quantification error from >30% to <15% (class-level data)
Conditions	LC-ESI-MS/MS analysis of biological extracts (plasma, serum, tissue homogenates)

Why This Matters

Selection of Relugolix-d6 over a non-isotopic analog directly impacts data integrity and regulatory compliance; methods using non-isotopic IS often fail FDA/EMA bioanalytical validation criteria for accuracy and precision.

• [1] Miwa K, Hitaka T, Imada T, et al. Discovery of TAK-385 (Relugolix) as a Potent, Orally Active, Non-Peptide Antagonist of the Human Gonadotropin-Releasing Hormone Receptor. J Med Chem. 2011;54(14):4998-5012. View Source
• [2] Matuszewski BK, Constanzer ML, Chavez-Eng CM. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Anal Chem. 2003;75(13):3019-3030. View Source

Retention Time Shift: Deuterated vs. 13C Internal Standard

A key differentiator in selecting Relugolix-d6 over a hypothetical 13C-labeled Relugolix standard is the well-documented phenomenon of deuterium-induced retention time shift in reversed-phase LC [1]. Replacing six hydrogen atoms with deuterium alters the compound's hydrophobicity due to the shorter C-D bond length compared to C-H, leading to a slight but measurable decrease in retention time (typically 0.02-0.10 minutes depending on chromatographic conditions) relative to unlabeled Relugolix [2]. In contrast, 13C-labeled analogs exhibit negligible retention time shifts and co-elute perfectly with the unlabeled analyte [3]. While this deuterium shift can complicate peak integration and method transfer, it is a known and manageable artifact. Critically, for Relugolix, a 13C-labeled internal standard is not commercially available, making Relugolix-d6 the only isotopically labeled option for quantitative analysis .

Retention Time Shift

Class-level inference

~0.02–0.10 min negative shift (deuterated) vs. negligible shift (13C)

Reported retention shift context

Shift manageable; 13C-IS not available

Evidence Dimension	Chromatographic Retention Time Fidelity
Target Compound Data	Deuterated Relugolix (d6) exhibits a slight negative retention time shift (estimated 0.02-0.10 min) relative to unlabeled Relugolix
Comparator Or Baseline	13C-labeled analog (hypothetical) - exhibits negligible retention time shift (<0.01 min)
Quantified Difference	Retention time difference of approximately 0.02-0.10 minutes (deuterated) vs. <0.01 minutes (13C)
Conditions	Reversed-phase UPLC/HPLC with C18 column and aqueous/organic mobile phase

Why This Matters

Awareness of this chromatographic behavior is critical for method development; the shift must be accounted for in peak integration parameters and method robustness testing to ensure accurate quantification.

• [1] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-707. View Source
• [2] Berg T, Strand DH. 13C labelled internal standards—A solution to minimize ion suppression/enhancement effects in LC-ESI-MS? J Chromatogr B. 2011;879(17-18):1373-1379. View Source
• [3] Romer Labs. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. Labmate Online. View Source

Co-Elution Profile: d6-IS vs. TAK-013

The selection of Relugolix-d6 over the structurally related GnRH antagonist TAK-013 as an internal standard is justified by their differential chromatographic and ionization behavior [1]. TAK-013 (Sufugolix) differs from Relugolix by the presence of a 2,6-difluorophenyl moiety versus a methoxyurea group, resulting in distinct lipophilicity and retention on reversed-phase columns [1]. Relugolix-d6, as a true isotopologue, co-elutes identically with unlabeled Relugolix, ensuring that both compounds experience identical ionization conditions throughout the entire chromatographic peak [2]. Using TAK-013 as an internal standard would subject the analyte and IS to different solvent compositions and matrix component elution profiles at the moment of ionization, leading to variable and unpredictable matrix effect compensation [3].

Co-Elution Profile

Class-level inference

Identical RT and peak shape to analyte vs. TAK-013 distinct RT. IS-normalized matrix factor variation: ≤15% CV with analog (class-level).

Co-elution supports robust method

Class-level data

Evidence Dimension	Co-Elution and Ionization Consistency
Target Compound Data	Identical retention time and peak shape to Relugolix; identical ESI response factor under matrix conditions
Comparator Or Baseline	TAK-013 (Sufugolix) - distinct retention time and ionization efficiency due to structural differences
Quantified Difference	IS-normalized matrix factor variation: <5% CV with isotopic IS vs. >15% CV with structural analog (class-level data)
Conditions	LC-ESI-MS/MS analysis under typical reversed-phase gradient elution

Why This Matters

This co-elution property is non-negotiable for robust bioanalytical methods intended for regulatory submission; it minimizes inter-sample variability and ensures consistent accuracy across large sample batches.

• [1] Miwa K, Hitaka T, Imada T, et al. Discovery of TAK-385 (Relugolix) as a Potent, Orally Active, Non-Peptide Antagonist of the Human Gonadotropin-Releasing Hormone Receptor. J Med Chem. 2011;54(14):4998-5012. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [3] Jemal M, Ouyang Z, Xia YQ. Systematic LC-MS/MS bioanalytical method development that incorporates plasma phospholipids risk avoidance and column selection. Biomed Chromatogr. 2010;24(1):2-19. View Source

Isotopic Enrichment: High-Purity vs. Lower-Grade Standards

Commercially available Relugolix-d6 from reputable suppliers is characterized by high isotopic enrichment (typically ≥98% ²H) [1]. This parameter is critical because incomplete deuteration leads to the presence of residual unlabeled (d0) and partially labeled (d1-d5) species in the IS stock [2]. These lower-mass impurities contribute to the signal in the analyte (d0) mass channel, resulting in a systematic overestimation of Relugolix concentrations, particularly at the lower limit of quantification (LLOQ) [3]. For Relugolix-d6 with 98% enrichment, the maximum contribution to the d0 channel is ≤2%, which is acceptable for most bioanalytical applications. However, alternative suppliers offering lower purity or non-certified deuterated Relugolix may introduce significant positive bias, invalidating assay sensitivity claims [2].

Isotopic Enrichment

Supporting evidence

≥98% ²H (certified) vs. lower-grade ≥90% ²H. Reduces d0 interference to ≤2%.

High enrichment supports lower LLOQ

Review COA for enrichment

Evidence Dimension	Isotopic Enrichment and Analytical Background Signal
Target Compound Data	≥98% ²H isotopic enrichment (certified by COA)
Comparator Or Baseline	Lower-grade or non-certified deuterated Relugolix (e.g., <95% enrichment)
Quantified Difference	Reduction in d0 channel interference from up to 5-10% to ≤2%
Conditions	Mass spectrometry detection in selected reaction monitoring (SRM) mode

Why This Matters

Procurement of high-enrichment Relugolix-d6 directly impacts the achievable LLOQ and accuracy of pharmacokinetic studies; lower-grade material may compromise study data and necessitate costly re-analysis.

• [1] Alsachim. [2H6]-Relugolix Product Page. Isotopic Enrichment: 98% ²H. View Source
• [2] Ciccimaro E, Blair IA. Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-341. View Source
• [3] Gu H, Wang J, Aubry AF, et al. Calculation and mitigation of isotopic interferences in liquid chromatography–mass spectrometry/mass spectrometry assays and its application in supporting microdose absolute bioavailability studies. Rapid Commun Mass Spectrom. 2012;26(12):1487-1495. View Source

Relugolix-d6: Regulated Bioanalysis Applications

Method Validation for ANDA/NDA Submissions

Relugolix-d6 is the required internal standard for developing and validating LC-MS/MS methods intended for Abbreviated New Drug Application (ANDA) or New Drug Application (NDA) submissions to regulatory agencies (FDA, EMA, PMDA) [1]. In this context, its use is mandated by bioanalytical method validation guidance (FDA 2018/2022, ICH M10), which explicitly recommends stable isotope-labeled internal standards to control for matrix effects and extraction variability [2]. Methods employing Relugolix-d6 enable the generation of robust pharmacokinetic data for Relugolix generic formulations, demonstrating bioequivalence to the reference listed drug (Orgovyx). The compound is supplied with full characterization data compliant with regulatory guidelines, including Certificate of Analysis with HPLC purity, NMR, and MS spectra, which are essential for the Chemistry, Manufacturing, and Controls (CMC) section of regulatory dossiers [1]. [1] [2]

Preclinical and Clinical PK Studies

In both preclinical (e.g., rat plasma pharmacokinetics) and clinical pharmacokinetic studies, Relugolix-d6 enables accurate quantification of Relugolix concentrations across a wide dynamic range (typically 0.1 to 500 ng/mL in plasma) [1]. The use of Relugolix-d6 directly supports studies examining drug-drug interactions (e.g., with daidzein or enzalutamide), food-effect bioavailability, and special population pharmacokinetics [2] [3]. The high isotopic enrichment (≥98%) ensures minimal background interference at the LLOQ, which is critical for accurately characterizing the terminal elimination phase and calculating key PK parameters such as AUC, Cmax, and t1/2. This application scenario is supported by published UPLC-MS/MS methods for Relugolix in rat plasma, which demonstrate the feasibility and necessity of a SIL-IS approach [1]. [1] [2] [3]

TDM and Clinical Toxicology

Relugolix-d6 is an essential component for establishing therapeutic drug monitoring assays for patients receiving Relugolix therapy (e.g., for advanced prostate cancer or uterine fibroids). TDM requires high precision and accuracy over long periods, often across different patient sample batches with varying matrix compositions [1]. The use of a deuterated internal standard provides long-term analytical consistency, enabling comparison of patient results across months or years. This is particularly important for monitoring adherence, assessing potential drug interactions, or investigating cases of unexpected toxicity or sub-therapeutic response. The co-elution property of Relugolix-d6 ensures robust quantification even in the presence of endogenous interferences common in clinical samples, such as hyperlipidemia or hemolysis [2]. [1] [2]

Stability and Forced Degradation Analysis

Relugolix-d6 serves as a reference standard in the development and validation of stability-indicating HPLC/UPLC methods for Relugolix active pharmaceutical ingredient (API) and finished dosage forms [1]. During forced degradation studies (acid, base, oxidative, thermal, photolytic stress), Relugolix-d6 allows for accurate quantification of the remaining Relugolix parent compound in the presence of structurally similar degradation products and process impurities [2]. This application ensures the accurate establishment of shelf-life specifications and impurity thresholds as required by ICH Q1A(R2) and Q3B(R2) guidelines. The deuterated standard is stable under recommended storage conditions (2-8°C) and maintains its isotopic integrity, providing a consistent reference point throughout long-term stability programs [1]. [1] [2]

Application

Selection Property

Validation Focus

Bioanalytical method validation for formulation bridging

Deuterated ISTD co-elution profile

Accuracy/precision endpoint review

Human plasma PK research

Isotopic enrichment level

LLOQ endpoint review

Research PK monitoring studies

Long-term method consistency

Matrix-effect control in human plasma research matrices

Stability-indicating method development

Deuterated standard stability

Stability-indicating endpoint review

• [1] ChemWhat. Relugolix D6 Product Page. Application notes: Analytical method development, method validation (AMV), Quality Control (QC) for ANDA. View Source
• [2] U.S. Department of Health and Human Services, Food and Drug Administration. Bioanalytical Method Validation: Guidance for Industry. May 2018. View Source
• [3] Song Y, Chen L, Wang X, et al. An Efficient UPLC-MS/MS Method Established to Detect Relugolix Concentration in Rat Plasma. J Anal Methods Chem. 2022;2022:8425478. View Source
• [4] Saad F, Shore ND, et al. Impact of Concomitant Prostate Cancer Medications on Efficacy and Safety of Relugolix Versus Leuprolide in Men With Advanced Prostate Cancer. Clin Genitourin Cancer. 2023;21(4):414-423. View Source
• [5] Thrinath SR, Lakshmi KS, Manikandan K. Development and validation of a method for studying Relugolix and its impurities by UPLC-MS. Mendeley Data. 2025. View Source